diprophyllinyl-4-benzyloxybenzoate
diprophyllinyl-4-benzyloxybenzoate
Brand Name:
Vulcanchem
CAS No.:
118421-49-1
VCID:
VC0039225
InChI:
InChI=1S/C24H24N4O6/c1-26-21-20(22(30)27(2)24(26)32)28(15-25-21)12-18(29)14-34-23(31)17-8-10-19(11-9-17)33-13-16-6-4-3-5-7-16/h3-11,15,18,29H,12-14H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(COC(=O)C3=CC=C(C=C3)OCC4=CC=CC=C4)O
Molecular Formula:
C24H24N4O6
Molecular Weight:
464.5 g/mol
diprophyllinyl-4-benzyloxybenzoate
CAS No.: 118421-49-1
Main Products
VCID: VC0039225
Molecular Formula: C24H24N4O6
Molecular Weight: 464.5 g/mol
| CAS No. | 118421-49-1 |
|---|---|
| Product Name | diprophyllinyl-4-benzyloxybenzoate |
| Molecular Formula | C24H24N4O6 |
| Molecular Weight | 464.5 g/mol |
| IUPAC Name | [3-(1,3-dimethyl-2,6-dioxopurin-7-yl)-2-hydroxypropyl] 4-phenylmethoxybenzoate |
| Standard InChI | InChI=1S/C24H24N4O6/c1-26-21-20(22(30)27(2)24(26)32)28(15-25-21)12-18(29)14-34-23(31)17-8-10-19(11-9-17)33-13-16-6-4-3-5-7-16/h3-11,15,18,29H,12-14H2,1-2H3 |
| Standard InChIKey | KMRDAVBNQQOIRH-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(COC(=O)C3=CC=C(C=C3)OCC4=CC=CC=C4)O |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(COC(=O)C3=CC=C(C=C3)OCC4=CC=CC=C4)O |
| Synonyms | DIP-4-BZL diprophyllinyl-4-benzyloxybenzoate |
| PubChem Compound | 133923 |
| Last Modified | Nov 11 2021 |
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